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Compound of Interest

3-((4-Chlorobenzyl)oxy)piperidine
Compound Name:
hydrochloride

Cat. No.: B1455446

An In-Depth Technical Guide on the Safety and Handling of 3-((4-
Chlorobenzyl)oxy)piperidine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the essential safety and handling protocols
for 3-((4-Chlorobenzyl)oxy)piperidine hydrochloride (CAS No: 19645-83-9), a chemical
intermediate utilized in pharmaceutical research and development. Adherence to rigorous
safety measures is paramount to mitigate risks associated with its handling, storage, and
disposal. This document synthesizes critical data from its Safety Data Sheet (SDS) to offer
actionable, in-depth guidance for laboratory personnel. The core focus is on understanding the
compound's hazard profile, implementing appropriate engineering controls and personal
protective equipment (PPE), and establishing robust procedures for both routine handling and
emergency situations.

Compound Identification and Hazard Profile

e Chemical Name: 3-((4-Chlorobenzyl)oxy)piperidine hydrochloride

e CAS Number: 19645-83-9
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e Molecular Formula: C12H17CI2NO
o Appearance: White crystalline solid
e Melting Point: 168 - 172 °C

The primary hazards associated with this compound, as classified under the Globally
Harmonized System (GHS), are summarized below. Understanding these classifications is the
first step in a thorough risk assessment.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.

. L H319: Causes serious eye
Serious Eye Damage/Irritation 2

irritation.
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.

Source: Activate Scientific GmbH Safety Data Sheet

The causality behind these classifications lies in the compound's chemical structure. The
piperidine ring and the chlorobenzyl group can interact with biological systems, leading to
irritation upon contact with skin, eyes, and the respiratory tract. If ingested, its systemic
absorption can lead to harmful toxicological effects.

Risk Mitigation Framework: A Multi-Layered
Approach

A robust safety protocol relies on a multi-layered approach, starting from engineering controls
and culminating in specific work practices. This framework ensures that risks are managed
proactively.
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Hierarchy of Controls

Personal Protective Equipment (PPE) Administrative Controls
(Final Barrier) (Procedural Safeguards)

dentifies Need|For Enables Protects During Defines Procedures For

Engineering Controls
(GIIUERACEGED)

Researcher Actions

Risk Assessment Safe Handling & Storage V
(Pre-Experiment) (Execution)

If Incident Occurs

Emergency Response
(Contingency)

1. Don Lab Coat }——{ 2. Wear Safety Goggles }——{ 3. Don Gloves

(P:]'pne‘:'.'r;'ﬁ,“';ie) H 5. Wash Hands H 6. Doff Goggles }——{ 7. Doff Lab Coat }—»@
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 To cite this document: BenchChem. [3-((4-Chlorobenzyl)oxy)piperidine hydrochloride safety
and handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1455446#3-4-chlorobenzyl-oxy-piperidine-
hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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